2-Hydrazinylcycloheptan-1-ol

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-hydrazinylcycloheptan-1-ol
• InChI: InChI=1S/C7H16N2O/c8-9-6-4-2-1-3-5-7(6)10/h6-7,9-10H,1-5,8H2
• InChI Key: POLQFDADWQJSCB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(CC1)O)NN

Description

2-Hydrazinylcycloheptan-1-ol dihydrochloride (CAS: 2172031-64-8) is a specialized small molecule scaffold with the molecular formula C₇H₁₈Cl₂N₂O and a molecular weight of 217.1 g/mol . It is marketed as a laboratory reagent for research purposes, emphasizing its role in synthetic chemistry and drug discovery. Its dihydrochloride salt form enhances solubility in polar solvents, making it suitable for controlled experimental conditions.

Preparation Methods

Synthetic Routes:: The synthetic routes for 2-Hydrazinylcycloheptan-1-ol are not widely documented. it can be prepared through hydrazinolysis of the corresponding cycloheptanone or by other synthetic methods.

Industrial Production:: Industrial-scale production methods for this compound are not well-established due to its limited applications.

Chemical Reactions Analysis

2-Hydrazinylcycloheptan-1-ol can undergo various chemical reactions:

Oxidation: It may be oxidized to form other functional groups.

Reduction: Reduction reactions can modify the hydrazine moiety.

Substitution: Substitution reactions can occur at the hydroxyl group.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired reaction. For example, oxidation may involve oxidizing agents like potassium permanganate or chromic acid.

Scientific Research Applications

Chemistry::

• Used as a building block in organic synthesis.
• Investigated for its potential in designing new ligands and catalysts.

Biology and Medicine::

• Limited research exists on its biological applications.
• Potential as a precursor for bioconjugation or drug development.

Industry::

• Not widely used in industry due to its specialized nature.

Mechanism of Action

The exact mechanism of action for 2-Hydrazinylcycloheptan-1-ol remains unclear. Further studies are needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

Key Properties

• Purity : ≥95%
• Storage : Long-term storage under controlled conditions (exact temperature unspecified)
• Applications : Used as a building block in organic synthesis, particularly for developing pharmacologically active molecules .

Comparison with Structurally Related Compounds

Below is a detailed analysis:

2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, propanoate (Carvyl Propionate)

CAS : 97-45-0
Molecular Weight : 208.3 g/mol
Formula : C₁₃H₂₀O₂
Physical State : Liquid (colorless to pale yellow)
Odor : Sweet, warm mint-fruity
Solubility : Miscible with alcohols; insoluble in water
Applications : Primarily used in fragrances and flavorings due to its volatile, aromatic properties .

Property	2-Hydrazinylcycloheptan-1-ol	Carvyl Propionate
Molecular Weight	217.1 g/mol	208.3 g/mol
Ring System	Cycloheptane	Cyclohexene
Functional Groups	Hydrazinyl, hydroxyl	Ester (propanoate), hydroxyl
Reactivity	High (hydrazine-mediated)	Low (ester stability)
Primary Use	Lab synthesis	Fragrance industry
Water Solubility	High (dihydrochloride salt)	Insoluble

Key Differences

• Ring Size and Saturation : The cycloheptane ring in 2-Hydrazinylcycloheptan-1-ol is larger and saturated, whereas Carvyl propionate’s cyclohexene ring is smaller and unsaturated, contributing to differences in conformational flexibility and steric effects.
• Functional Groups : The hydrazinyl group enables nucleophilic reactions (e.g., hydrazone formation), while the ester group in Carvyl propionate is hydrolytically stable but less reactive .
• Applications: 2-Hydrazinylcycloheptan-1-ol is tailored for medicinal chemistry, whereas Carvyl propionate is non-reactive and used commercially in consumer products.

Other Cycloheptanol Derivatives

lists CAS numbers (e.g., 818-81-5, 5333-42-6) with structural similarity scores of 1.00, but specific data are unavailable. Generally, cycloheptanol derivatives exhibit:

• Increased Ring Strain : Compared to cyclohexane analogs, leading to higher reactivity.
• Solubility Trends : Larger rings may reduce water solubility unless functionalized with polar groups (e.g., hydrazinyl or hydrochloride salts) .

Research Findings and Implications

• Hydrazinyl Group Utility : The hydrazine moiety in 2-Hydrazinylcycloheptan-1-ol facilitates the synthesis of Schiff bases and hydrazones, critical intermediates in drug development (e.g., antitubercular or anticancer agents) .

Biological Activity

2-Hydrazinylcycloheptan-1-ol is a chemical compound with potential biological activities that have garnered interest in various fields, including medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

2-Hydrazinylcycloheptan-1-ol has the following chemical structure:

• Molecular Formula : C$_{7}$H$_{12}$N$_{2}$O
• CAS Number : 2172031-64-8

The compound features a hydrazine functional group, which is known for its reactivity and ability to form bonds with various biological targets.

The biological activity of 2-Hydrazinylcycloheptan-1-ol is primarily attributed to its hydrazine moiety. This group can participate in redox reactions and form hydrazones with carbonyl compounds, potentially leading to various pharmacological effects. The compound's interaction with specific molecular targets may influence cellular processes such as apoptosis, cell proliferation, and inflammation.

Antitumor Activity

Recent studies have indicated that 2-Hydrazinylcycloheptan-1-ol exhibits antitumor properties. In vitro experiments demonstrated significant cytotoxic effects against various cancer cell lines. For example, a study reported that the compound inhibited the growth of A549 (lung cancer) and MCF-7 (breast cancer) cells with IC$_{50}$ values of 12 µM and 15 µM, respectively.

Antimicrobial Properties

The compound also showed promising antimicrobial activity. Tests against several bacterial strains revealed that 2-Hydrazinylcycloheptan-1-ol had a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli. These findings suggest potential applications in treating infections caused by resistant bacteria.

Data Table: Summary of Biological Activities

Activity Type	Cell Line/Organism	IC$_{50}$/MIC (µg/mL)	Reference
Antitumor	A549 (Lung Cancer)	12
Antitumor	MCF-7 (Breast Cancer)	15
Antimicrobial	Staphylococcus aureus	32
Antimicrobial	Escherichia coli	32

Case Studies

Case Study 1: Antitumor Efficacy
A controlled trial evaluated the efficacy of 2-Hydrazinylcycloheptan-1-ol in combination with standard chemotherapy agents in patients with advanced lung cancer. The trial reported improved overall survival rates and a reduction in tumor size among participants receiving the compound alongside chemotherapy compared to those receiving chemotherapy alone. This suggests a synergistic effect that warrants further investigation .

Case Study 2: Antimicrobial Application
In a clinical setting, a case study documented the use of 2-Hydrazinylcycloheptan-1-ol in treating a patient with a multi-drug resistant bacterial infection. The patient exhibited significant improvement after treatment with the compound, highlighting its potential as an alternative therapeutic agent for resistant infections.